Fenofibrate-d6
Fenofibrate-d6
Fenofibrate-d6 is intended for use as an internal standard for the quantification of fenofibrate by GC- or LC-MS. Fenofibrate is an agonist of peroxisome proliferator-activated receptor α (PPARα) with EC50 values of 18 and 30 μM for mouse and human receptors, respectively, in a transactivation assay. It is selective for PPARα over PPARγ (EC50s = 300 and 200 μM for mouse and human receptors, respectively) and lacks activity at mouse and human PPARδ at a concentration of 100 μM. In vivo, fenofibrate (50-100 mg/kg) reduces plasma levels of triglycerides, C-reactive protein, and malondialdehyde (MDA) in mice with fructose-induced hypertriglycemia in a dose-dependent manner. It decreases glomerular and tubular atrophy and necrosis induced by cisplatin in rat kidney when administered at a dose of 100 mg/kg. Fenofibrate also reduces the number of pulmonary lesions induced by 4-nitroquinoline 1-oxide (4-NQO) in lung of Tsumura Suzuki obese diabetic (TSOD) mice.
Brand Name:
Vulcanchem
CAS No.:
1092484-56-4
VCID:
VC20795079
InChI:
InChI=1S/C20H21ClO4/c1-13(2)24-19(23)20(3,4)25-17-11-7-15(8-12-17)18(22)14-5-9-16(21)10-6-14/h5-13H,1-4H3/i3D3,4D3
SMILES:
CC(C)OC(=O)C(C)(C)OC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Cl
Molecular Formula:
C20H21ClO4
Molecular Weight:
366.9 g/mol
Fenofibrate-d6
CAS No.: 1092484-56-4
Cat. No.: VC20795079
Molecular Formula: C20H21ClO4
Molecular Weight: 366.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Fenofibrate-d6 is intended for use as an internal standard for the quantification of fenofibrate by GC- or LC-MS. Fenofibrate is an agonist of peroxisome proliferator-activated receptor α (PPARα) with EC50 values of 18 and 30 μM for mouse and human receptors, respectively, in a transactivation assay. It is selective for PPARα over PPARγ (EC50s = 300 and 200 μM for mouse and human receptors, respectively) and lacks activity at mouse and human PPARδ at a concentration of 100 μM. In vivo, fenofibrate (50-100 mg/kg) reduces plasma levels of triglycerides, C-reactive protein, and malondialdehyde (MDA) in mice with fructose-induced hypertriglycemia in a dose-dependent manner. It decreases glomerular and tubular atrophy and necrosis induced by cisplatin in rat kidney when administered at a dose of 100 mg/kg. Fenofibrate also reduces the number of pulmonary lesions induced by 4-nitroquinoline 1-oxide (4-NQO) in lung of Tsumura Suzuki obese diabetic (TSOD) mice. |
|---|---|
| CAS No. | 1092484-56-4 |
| Molecular Formula | C20H21ClO4 |
| Molecular Weight | 366.9 g/mol |
| IUPAC Name | propan-2-yl 2-[4-(4-chlorobenzoyl)phenoxy]-3,3,3-trideuterio-2-(trideuteriomethyl)propanoate |
| Standard InChI | InChI=1S/C20H21ClO4/c1-13(2)24-19(23)20(3,4)25-17-11-7-15(8-12-17)18(22)14-5-9-16(21)10-6-14/h5-13H,1-4H3/i3D3,4D3 |
| Standard InChI Key | YMTINGFKWWXKFG-LIJFRPJRSA-N |
| Isomeric SMILES | [2H]C([2H])([2H])C(C(=O)OC(C)C)(C([2H])([2H])[2H])OC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Cl |
| SMILES | CC(C)OC(=O)C(C)(C)OC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Cl |
| Canonical SMILES | CC(C)OC(=O)C(C)(C)OC1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)Cl |
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